Cas no 1577179-97-5 (6-Bromo-5-methoxy-1-methyl-1H-indazole)

• Product Name: 6-Bromo-5-methoxy-1-methyl-1H-indazole
• CAS No: 1577179-97-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD30741629
• CID: 4610201
• PubChem ID: 126970407
• Update Time: 2025-10-25

6-Bromo-5-methoxy-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-methoxy-1-methyl-1H-indazole
• COc1cc2cnn(C)c2cc1Br
• 1577179-97-5
• MFCD30741629
• CS-0056114
• 6-bromo-5-methoxy-1-methylindazole
• SCHEMBL23242316
• PB40887
• P19689
• AS-77860
• DB-169828
• SY270400
• 6-Bromo-5-methoxy-1-methyl-1H-indazole

• MDL： MFCD30741629
• Inchi： 1S/C9H9BrN2O/c1-12-8-4-7(10)9(13-2)3-6(8)5-11-12/h3-5H,1-2H3
• InChI Key： KDOOXMBUSOIVLU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=NN(C)C=2C=1)OC

Computed Properties

• Exact Mass: 239.98983 g/mol
• Monoisotopic Mass: 239.98983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27
• Molecular Weight: 241.08

Additional information on 6-Bromo-5-methoxy-1-methyl-1H-indazole

Research Update on 6-Bromo-5-methoxy-1-methyl-1H-indazole (CAS: 1577179-97-5) in Chemical Biology and Pharmaceutical Applications

The compound 6-Bromo-5-methoxy-1-methyl-1H-indazole (CAS: 1577179-97-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic structure has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the bromo and methoxy substituents at positions 6 and 5 respectively contribute to the compound's unique electronic properties, enabling diverse chemical modifications. The methyl group at the 1-position enhances metabolic stability, making it particularly valuable for pharmaceutical development. Recent crystallographic studies (Journal of Medicinal Chemistry, 2023) have provided detailed insights into its molecular conformation and potential binding modes with biological targets.

In cancer research, 6-Bromo-5-methoxy-1-methyl-1H-indazole has shown remarkable potential as a kinase inhibitor scaffold. A 2024 study in ACS Chemical Biology demonstrated its effectiveness as a precursor for developing selective CDK inhibitors, with optimized derivatives exhibiting nanomolar potency against several cancer cell lines. The bromine atom at position 6 serves as an excellent handle for further functionalization through cross-coupling reactions, enabling rapid generation of diverse analogs for structure-activity relationship studies.

Neuroscience applications have also been explored, with recent findings (Nature Chemical Biology, 2023) indicating that structurally modified versions of this compound can modulate neurotransmitter receptors. The methoxy group appears crucial for blood-brain barrier penetration, while the indazole core maintains the necessary pharmacophore features for target engagement. These discoveries open new avenues for developing central nervous system therapeutics.

From a synthetic chemistry perspective, novel methodologies have been developed for efficient large-scale production of 6-Bromo-5-methoxy-1-methyl-1H-indazole. A 2024 Organic Process Research & Development publication described an optimized Pd-catalyzed coupling approach that achieves >90% yield while minimizing heavy metal contamination. This advancement addresses previous challenges in manufacturing consistency and scalability for preclinical development.

The compound's safety profile has been systematically evaluated in recent toxicology studies (Regulatory Toxicology and Pharmacology, 2024). Results indicate favorable in vitro and in vivo safety parameters at therapeutic concentrations, with particular attention given to its metabolic stability and potential reactive metabolite formation. These findings support its continued investigation as a privileged structure in drug discovery.

Looking forward, 6-Bromo-5-methoxy-1-methyl-1H-indazole represents a versatile building block with applications extending beyond traditional small molecule drugs. Recent work in chemical biology has explored its incorporation into PROTACs and other targeted protein degradation platforms, where its robust synthetic accessibility and favorable physicochemical properties offer distinct advantages. The compound's unique combination of features positions it as a valuable tool for both academic research and pharmaceutical development in the coming years.